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Compound of Interest

Compound Name: (Cyclobutylmethyl)(ethyl)amine

Cat. No.: B1371463
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For Researchers, Scientists, and Drug Development Professionals

Introduction

(Cyclobutylmethyl)(ethyl)amine, with the systematic IUPAC name N-
(cyclobutylmethyl)ethanamine, is a secondary amine that has garnered interest in medicinal
chemistry and drug discovery. Its structure, which incorporates a cyclobutane ring, offers
unique conformational constraints and potential for improved metabolic stability in drug
candidates. This guide provides a comprehensive overview of the synthesis, physicochemical
properties, and potential applications of this versatile chemical building block.

Physicochemical Properties

(Cyclobutylmethyl)(ethyl)amine is a secondary amine with the molecular formula C7H1sN and
a molecular weight of 113.20 g/mol .[1]
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Property Value Source
Molecular Formula C7HisN [1]
Molecular Weight 113.20 g/mol [1]

CAS Number 26389-70-8 [1]
Topological Polar Surface Area  12.03 A2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

R g
Rotatable Bond Count 3 [1]

Synthesis of (Cyclobutylmethyl)(ethyl)amine

The synthesis of (Cyclobutylmethyl)(ethyl)amine can be achieved through two primary
pathways: reductive amination and N-alkylation.

Pathway 1: Reductive Amination of
Cyclobutanecarboxaldehyde with Ethylamine

Reductive amination is a widely utilized method for the synthesis of amines from carbonyl
compounds.[2][3][4] This process involves the reaction of an aldehyde or ketone with an amine
to form an imine intermediate, which is then reduced to the corresponding amine.[3][4]
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Caption: Reductive amination of cyclobutanecarboxaldehyde.
Detailed Experimental Protocol:

e Imine Formation: In a round-bottom flask, dissolve cyclobutanecarboxaldehyde (1.0 eq) in a
suitable anhydrous solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

o Add ethylamine (1.0-1.2 eq) to the solution. A catalytic amount of a weak acid, like acetic
acid, can be added to facilitate imine formation.

¢ Stir the reaction mixture at room temperature for 1-2 hours.

o Reduction: To the solution containing the imine intermediate, add a reducing agent such as
sodium triacetoxyborohydride (NaBH(OACc)3) (1.2-1.5 eq) portion-wise.

» Continue stirring at room temperature and monitor the reaction progress using thin-layer
chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).
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o Work-up: Once the reaction is complete, quench it by slowly adding a saturated aqueous
solution of sodium bicarbonate.

o Separate the organic layer and extract the aqueous layer with the organic solvent.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate under reduced pressure.

 Purification: The crude product can be purified by distillation or flash column chromatography
on silica gel.

Pathway 2: N-Alkylation of Cyclobutylmethylamine with
an Ethylating Agent

This method involves the direct alkylation of cyclobutylmethylamine with an ethylating agent,
such as ethyl iodide or ethyl bromide.
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Caption: N-Alkylation of cyclobutylmethylamine.
Detailed Experimental Protocol:

¢ Reaction Setup: In a round-bottom flask, dissolve cyclobutylmethylamine (1.0 eq) in a
suitable polar aprotic solvent like acetonitrile or dimethylformamide (DMF).
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e Add a base, such as potassium carbonate or triethylamine (1.5-2.0 eq), to the mixture.

» Alkylation: Slowly add the ethylating agent (e.g., ethyl iodide, 1.0-1.1 eq) to the reaction
mixture at room temperature.

» Stir the reaction at room temperature or with gentle heating and monitor its progress by TLC
or GC-MS.

o Work-up: After the reaction is complete, filter off the solid byproducts.

e Remove the solvent under reduced pressure.

» Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine.
» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

 Purification: The crude product can be purified by distillation or flash column
chromatography.

Applications in Drug Development

The cyclobutane moiety is a valuable structural motif in medicinal chemistry due to its ability to
impart favorable pharmacokinetic properties, such as increased metabolic stability and
improved oral bioavailability. While specific applications of (Cyclobutylmethyl)(ethyl)amine
are not extensively documented in publicly available literature, its structural components are
present in various biologically active molecules.

Structurally related cyclobutylamine derivatives have been investigated for their activity on
central nervous system (CNS) targets. For example, certain cyclobutane-containing
compounds have been explored as potential therapeutic agents for neurological disorders. The
ethylamine side chain is also a common feature in many CNS-active drugs. The combination of
these two structural features in (Cyclobutylmethyl)(ethyl)amine makes it a promising starting
material for the synthesis of novel compounds with potential applications in areas such as:

» Neurotransmitter Reuptake Inhibition: The core structure could be elaborated to develop
inhibitors of monoamine transporters, which are targets for antidepressants and treatments
for attention-deficit/hyperactivity disorder (ADHD).
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o Receptor Agonists and Antagonists: The amine functionality provides a key interaction point
for various G-protein coupled receptors (GPCRS), suggesting its potential use in developing
ligands for dopamine, serotonin, or adrenergic receptors.

Safety and Handling

(Cyclobutylmethyl)(ethyl)amine is a chemical that should be handled with appropriate safety
precautions. While a specific safety data sheet (SDS) for this exact compound is not readily
available, related amines are often corrosive and can cause skin and eye irritation.[5]
Therefore, it is recommended to:

Handle the compound in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, immediately flush the affected area with plenty of water.

Store in a tightly sealed container in a cool, dry place.

Conclusion

(Cyclobutylmethyl)(ethyl)amine is a valuable secondary amine with potential applications in
the synthesis of novel pharmaceutical compounds. Its preparation via reductive amination or N-
alkylation provides accessible routes for its incorporation into more complex molecules. The
presence of the cyclobutane ring offers opportunities for the development of drug candidates
with enhanced physicochemical and pharmacokinetic properties, particularly in the area of
central nervous system disorders. Further research into the biological activities of derivatives of
(Cyclobutylmethyl)(ethyl)amine is warranted to fully explore its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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